Cas no 173866-82-5 (8-C-β-D-Glucopyranosyl-2',4',5,7-tetrahydroxyisoflavone)

173866-82-5 structure
Product name:8-C-β-D-Glucopyranosyl-2',4',5,7-tetrahydroxyisoflavone
CAS No:173866-82-5
MF:C21H20O11
MW:448.376907348633
CID:6764227
8-C-β-D-Glucopyranosyl-2',4',5,7-tetrahydroxyisoflavone Chemical and Physical Properties
Names and Identifiers
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- 8-C-β-D-Glucopyranosyl-2',4',5,7-tetrahydroxyisoflavone
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- Inchi: 1S/C21H20O11/c22-5-13-17(28)18(29)19(30)21(32-13)15-12(26)4-11(25)14-16(27)9(6-31-20(14)15)8-2-1-7(23)3-10(8)24/h1-4,6,13,17-19,21-26,28-30H,5H2
- InChI Key: HXZMIYTWLNHLCX-UHFFFAOYSA-N
- SMILES: OCC1C(O)C(O)C(O)C(C2C3OC=C(C(C=3C(O)=CC=2O)=O)C2C(O)=CC(O)=CC=2)O1
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 32
- XLogP3: -0.883
8-C-β-D-Glucopyranosyl-2',4',5,7-tetrahydroxyisoflavone Related Literature
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Shailesh Nagarkar,Taco Nicolai,Christophe Chassenieux,Ashish Lele Phys. Chem. Chem. Phys., 2010,12, 3834-3844
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Weijia An,Huan Wang,Jinpeng Geng,Wenquan Cui,Yong Zhan RSC Adv., 2016,6, 29554-29562
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Gilles Montavon,Bernd Grambow New J. Chem., 2003,27, 1344-1352
173866-82-5 (8-C-β-D-Glucopyranosyl-2',4',5,7-tetrahydroxyisoflavone) Related Products
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